Cas no 1956341-93-7 (6-Chloro-5,7-dimethyl-3H-imidazo[4,5-b]pyridine)

• Product Name: 6-Chloro-5,7-dimethyl-3H-imidazo[4,5-b]pyridine
• CAS No: 1956341-93-7
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 5059732
• Update Time: 2023-08-25

6-Chloro-5,7-dimethyl-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5,7-dimethyl-3H-imidazo[4,5-b]pyridine

• Inchi： 1S/C8H8ClN3/c1-4-6(9)5(2)12-8-7(4)10-3-11-8/h3H,1-2H3,(H,10,11,12)
• InChI Key： JRZHHMWXLTYPJX-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C2C(=C1C)NC=N2

Computed Properties

• Exact Mass: 181.0406750 g/mol
• Monoisotopic Mass: 181.0406750 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 181.62
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6